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Compound of Interest

2-(4-Bromophenyl)-1,10-
Compound Name:
phenanthroline

Cat. No.: B171792

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 2-(4-
Bromophenyl)-1,10-phenanthroline, a heterocyclic organic compound of interest in various
research and development applications, particularly in the field of organic electronics.

Core Molecular Data

The fundamental identifying and quantitative characteristics of 2-(4-Bromophenyl)-1,10-
phenanthroline are summarized below. These data are essential for stoichiometric
calculations, analytical method development, and material characterization.

Property Value

Molecular Formula C18H11BrN2

Molecular Weight 335.20 g/mol

CAS Number 149054-39-7[1][2]

Melting Point 187-189 °C[1][2]

Appearance White to Light yellow powder/crystal[1]
Purity (Typical) >95.0% to =97%][1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b171792?utm_src=pdf-interest
https://www.benchchem.com/product/b171792?utm_src=pdf-body
https://www.benchchem.com/product/b171792?utm_src=pdf-body
https://www.benchchem.com/product/b171792?utm_src=pdf-body
https://www.benchchem.com/product/b171792?utm_src=pdf-body
https://www.nbinno.com/article/oled-materials/chemical-properties-applications-2-4-bromophenyl-1-10-phenanthroline-sb
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62632100.htm?N=Global
https://www.nbinno.com/article/oled-materials/chemical-properties-applications-2-4-bromophenyl-1-10-phenanthroline-sb
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62632100.htm?N=Global
https://www.nbinno.com/article/oled-materials/chemical-properties-applications-2-4-bromophenyl-1-10-phenanthroline-sb
https://www.nbinno.com/article/oled-materials/chemical-properties-applications-2-4-bromophenyl-1-10-phenanthroline-sb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Physicochemical Properties Relationship

The following diagram illustrates the logical relationship between the fundamental properties of
2-(4-Bromophenyl)-1,10-phenanthroline. The molecular formula dictates the molecular
weight, and these intrinsic properties, in turn, give rise to its observable physical

characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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